REACTION_CXSMILES
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[CH3:1][O:2][C:3]1[N:8]=[C:7]([NH:9][CH:10]([CH2:13][OH:14])[CH2:11][OH:12])[C:6]([N+:15]([O-:17])=[O:16])=[CH:5][CH:4]=1.C([O-])(O)=O.[Na+].CO[C:25](OC)([CH3:27])[CH3:26]>C(Cl)Cl.O.C1(C)C=CC(S(O)(=O)=O)=CC=1>[CH3:26][C:25]1([CH3:27])[O:12][CH2:11][CH:10]([NH:9][C:7]2[C:6]([N+:15]([O-:17])=[O:16])=[CH:5][CH:4]=[C:3]([O:2][CH3:1])[N:8]=2)[CH2:13][O:14]1 |f:1.2,5.6|
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Name
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Quantity
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53.93 g
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Type
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reactant
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Smiles
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COC1=CC=C(C(=N1)NC(CO)CO)[N+](=O)[O-]
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Name
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Quantity
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900 mL
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Type
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reactant
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Smiles
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COC(C)(C)OC
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Name
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Quantity
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1 L
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Type
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solvent
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Smiles
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C(Cl)Cl
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Name
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petroleum ether
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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Name
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Quantity
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1 g
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Type
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catalyst
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Smiles
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O.C1(=CC=C(C=C1)S(=O)(=O)O)C
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Control Type
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AMBIENT
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Type
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CUSTOM
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Details
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The mixture was stirred at room temperature overnight
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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CUSTOM
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Details
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to give a clear yellow solution
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Type
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STIRRING
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Details
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with vigorous stirring (effervescence)
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Type
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STIRRING
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Details
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The mixture was vigorously stirred for 20 minutes
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Duration
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20 min
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Type
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CUSTOM
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Details
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the remaining water was absorbed by addition of anhydrous Na2SO4
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Type
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FILTRATION
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Details
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The mixture was filtered with suction
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Type
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WASH
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Details
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the solids were washed with DCM (500 ml)
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Type
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CUSTOM
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Details
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The combined filtrate plus washings were evaporated under reduced pressure
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Type
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CUSTOM
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Details
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to give a yellow solid which
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Type
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CUSTOM
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Details
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The solid was isolated by filtration with suction
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Type
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WASH
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Details
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washed with petroleum ether (40-60°)
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Type
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CUSTOM
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Details
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air-dried
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Reaction Time |
8 (± 8) h |
Name
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Type
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product
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Smiles
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CC1(OCC(CO1)NC1=NC(=CC=C1[N+](=O)[O-])OC)C
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Type | Value | Analysis |
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AMOUNT: MASS | 57.83 g | |
YIELD: PERCENTYIELD | 92% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |